![molecular formula C14H24N4 B6262371 N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ CAS No. 1271553-45-7](/img/new.no-structure.jpg)
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+
Overview
Description
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is a complex organic compound with a unique structure that includes a pyridine ring and a pyrrolidine ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ typically involves multiple steps. One common method includes the reaction of methylamine with 1,4-dibromobutane in the presence of a catalyst such as potassium carbonate at a moderate temperature of around 90°C . This reaction forms N-methylpyrrolidine, which is then further reacted with other reagents to form the final compound.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the compound. The choice of solvents and catalysts is crucial to ensure the process is cost-effective and environmentally friendly.
Chemical Reactions Analysis
Types of Reactions
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ can undergo various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where the pyridine or pyrrolidine rings are substituted with different functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxide derivatives, while reduction can produce various amine derivatives.
Scientific Research Applications
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential role in biological systems and interactions with biomolecules.
Medicine: Explored for its therapeutic potential in treating various diseases.
Industry: Utilized in the production of pharmaceuticals and other chemical products.
Mechanism of Action
The mechanism of action of N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ involves its interaction with specific molecular targets and pathways. It may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
N-METHYL-3-((METHYL[(1-METHYLPYRROLIDIN-3-YL)METHYL]AMINO)METHYL)PYRIDIN-+ is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds like nicotine, it may exhibit different binding affinities and biological activities, making it a valuable compound for targeted research and applications.
Properties
CAS No. |
1271553-45-7 |
|---|---|
Molecular Formula |
C14H24N4 |
Molecular Weight |
248.4 |
Purity |
95 |
Origin of Product |
United States |
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